Cas no 2228780-32-1 (1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-one)

• Product Name: 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-one
• CAS No: 2228780-32-1
• MF: C₈H₄F₆OS
• MW: 262.17218208313
• CID: 6335195
• PubChem ID: 165639877
• Update Time: 2025-07-21

1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-one
• 2228780-32-1
• EN300-1973264
• 1,1,1-trifluoro-3-[5-(trifluoromethyl)thiophen-2-yl]propan-2-one

• Inchi： 1S/C8H4F6OS/c9-7(10,11)5(15)3-4-1-2-6(16-4)8(12,13)14/h1-2H,3H2
• InChI Key： XQSJWFHURSOENC-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 261.98870489g/mol
• Monoisotopic Mass: 261.98870489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.3Ų

Additional information on 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-one

Recent Advances in the Study of 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-one (CAS: 2228780-32-1)

The compound 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-one (CAS: 2228780-32-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated thiophene derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its versatility and utility in advanced research.

One of the key breakthroughs in the study of this compound is its efficient synthesis via a multi-step fluorination process. Researchers have optimized the reaction conditions to achieve high yields and purity, which is critical for its application in pharmaceutical development. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it an attractive scaffold for the design of novel therapeutic agents. Computational studies have further elucidated its electronic properties, revealing strong electron-withdrawing effects that influence its reactivity and interaction with biological targets.

In the context of drug discovery, 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-one has been explored as a building block for the development of enzyme inhibitors and receptor modulators. Preliminary in vitro studies have demonstrated its potential to inhibit specific kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to form stable interactions with active sites of target proteins highlights its pharmacological relevance. Moreover, its low toxicity profile in cellular assays suggests a favorable safety window for further preclinical evaluation.

Beyond its pharmaceutical applications, this compound has also been investigated for its utility in material science. Its unique fluorinated structure contributes to enhanced thermal stability and resistance to degradation, making it suitable for use in high-performance coatings and electronic materials. Recent advancements in polymer chemistry have leveraged its properties to develop novel fluorinated polymers with improved mechanical and chemical resistance. These materials hold promise for applications in harsh environments, such as aerospace and industrial settings.

In conclusion, the ongoing research on 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-one (CAS: 2228780-32-1) underscores its multifaceted potential in both biomedical and material sciences. Future studies are expected to delve deeper into its mechanistic insights and expand its applications, paving the way for innovative solutions in these fields. The compound's unique properties and versatility position it as a valuable asset in the advancement of chemical biology and pharmaceutical research.